Cas no 4176-74-3 ( )
structure
Product Name:
CAS No:4176-74-3
MF:C18H21NO
MW:267.365444898605
CID:927358
PubChem ID:281037
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,2-diphenylethyl)morpholine
- AC1L5TMS
- AC1Q70XS
- AG-F-48542
- AR-1F5526
- CTK4I5228
- NSC133518
- NSC-133518
- 4176-74-3
- NSC 133518
- DS-014429
-
-
- Inchi: 1S/C18H21NO/c1-3-7-16(8-4-1)15-18(17-9-5-2-6-10-17)19-11-13-20-14-12-19/h1-10,18H,11-15H2
- InChI Key: PDANPYHTZOQZAR-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(C1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 267.16243
- Monoisotopic Mass: 267.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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